Cas no 5845-16-9 (2-Azabicyclo[2.2.2]octane-2-ethanol)
![2-Azabicyclo[2.2.2]octane-2-ethanol structure](https://ossimg.kuujia.com/scimg/6000/5845-16-9x500.png)
5845-16-9 structure
Product Name:2-Azabicyclo[2.2.2]octane-2-ethanol
CAS No:5845-16-9
MF:C9H17NO
MW:155.237382650375
CID:1114439
PubChem ID:12612322
Update Time:2025-04-20
2-Azabicyclo[2.2.2]octane-2-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.2]octane-2-ethanol
- DTXSID501294320
- 5845-16-9
-
- Inchi： 1S/C9H17NO/c11-6-5-10-7-8-1-3-9(10)4-2-8/h8-9,11H,1-7H2
- InChI Key： RRLIAWZUIJSIES-UHFFFAOYSA-N
- SMILES： OCCN1CC2CCC1CC2
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 23.5Ų
2-Azabicyclo[2.2.2]octane-2-ethanol Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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